N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[(2-thiophen-3-ylpyridin-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H12N4OS2/c22-17(12-1-2-14-16(8-12)21-24-20-14)19-9-11-3-5-18-15(7-11)13-4-6-23-10-13/h1-8,10H,9H2,(H,19,22)
• InChI Key: UTVSLABELVXYAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C=C1C(=O)NCC3=CC(=NC=C3)C4=CSC=C4
• Molecular Formula: C17H12N4OS2
• Molecular Weight: 352.4 g/mol
• CAS No.: 2034476-69-0

Description

The compound contains several functional groups including a thiophene ring, a pyridine ring, and a benzo[c][1,2,5]thiadiazole moiety. These groups are common in organic chemistry and are often found in various pharmaceuticals and materials due to their unique chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene and pyridine rings, and the coupling of these rings with the benzo[c][1,2,5]thiadiazole moiety. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (thiophene and pyridine) and the benzo[c][1,2,5]thiadiazole moiety would likely result in a planar structure, as these groups tend to favor planarity due to conjugation.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the nitrogen atoms in the pyridine ring and the benzo[c][1,2,5]thiadiazole moiety could act as nucleophiles in certain reactions. Additionally, the thiophene ring might undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the amide group could impact its solubility, melting point, and other physical properties.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Mohareb et al. (2004) and Patel et al. (2015) have discussed the synthesis of heterocyclic compounds that involve structures similar to N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide. These studies focus on synthesizing novel heterocyclic compounds with potential for biological activity. For example, Mohareb et al. synthesized benzo[b]thiophen-2-yl-hydrazonoesters and investigated their reactivity towards various nitrogen nucleophiles to yield derivatives with potential biological applications (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Crystal Structure Analysis

Singh et al. (2014) focused on the synthesis and examination of thiadiazole derivatives through X-ray crystallography and NMR spectroscopy, providing insights into the structural and electronic properties of such compounds. This research can aid in understanding the chemical behavior and potential applications of compounds similar to this compound (Singh, Pratap, Butcher, & Gupta, 2014).

Synthesis and Characterization of Complexes

Adhami et al. (2014) demonstrated the synthesis and characterization of novel cyclic systems, including [1,2,4]thiadiazolo[2,3-a]pyridine benzamide derivatives and their copper(II) complexes, highlighting their significant cytotoxicity. This study showcases the potential of this compound in the development of new therapeutic agents (Adhami, Safavi, Ehsani, Ardestani, Emmerling, & Simyari, 2014).

Insecticidal Applications

Fadda et al. (2017) explored the synthesis of heterocycles incorporating a thiadiazole moiety for potential insecticidal applications against the cotton leafworm, Spodoptera littoralis. This research indicates the potential of this compound in the development of novel insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It is known that compounds with similar structures can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biological activities, which suggests that they may interact with multiple biochemical pathways .

Pharmacokinetics

The bioavailability of similar compounds can be influenced by factors such as their solubility, stability, and the presence of functional groups that can interact with biological molecules .

Result of Action

Similar compounds have been found to have diverse biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

The activity of similar compounds can be influenced by factors such as ph, temperature, and the presence of other molecules .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety measures should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as pharmaceuticals or materials science, and studying its properties and reactivity under different conditions.